Cas no 1050619-85-6 (1-benzyl-5-chloro-1H-pyrazole-4-carbonitrile)

• Product Name: 1-benzyl-5-chloro-1H-pyrazole-4-carbonitrile
• CAS No: 1050619-85-6
• MF: C₁₁H₈ClN₃
• MW: 217.654320716858
• CID: 2874951
• Update Time: 2023-08-10

1-benzyl-5-chloro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-chloro-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C11H8ClN3/c12-11-10(6-13)7-14-15(11)8-9-4-2-1-3-5-9/h1-5,7H,8H2
• InChI Key： FEOCMVFEYHJLTP-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6